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Introduction
The amplification of DNA via the Polymerase Chain Reaction (PCR) is a cornerstone of modern

molecular biology. However, the amplification of certain templates, particularly those with high

GC content or stable secondary structures, can be challenging, often resulting in low yield or

non-specific products. To overcome these limitations, various chemical additives have been

employed to enhance PCR efficiency and specificity. While Diisobutyl sulfoxide (DIBSO) is

not a documented additive for PCR amplification based on current scientific literature, the

broader class of sulfoxide compounds, most notably Dimethyl sulfoxide (DMSO), is widely used

to improve difficult PCRs.[1][2][3]

These application notes provide a comprehensive overview of the use of sulfoxides as PCR

enhancers, their mechanism of action, and a general protocol for the evaluation and

optimization of novel sulfoxide compounds, which can be adapted for DIBSO.

Mechanism of Action of Sulfoxides in PCR
Sulfoxides are polar aprotic solvents that can disrupt the base pairing of DNA.[1] It is proposed

that they interfere with the secondary structures of the DNA template and primers by inserting

into the DNA double helix and disrupting hydrogen bonds. This destabilization of the DNA

duplex is particularly beneficial for templates with high GC content, which are prone to forming

stable secondary structures that can impede the progression of the DNA polymerase. By

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1605190?utm_src=pdf-interest
https://www.benchchem.com/product/b1605190?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://pubmed.ncbi.nlm.nih.gov/11962608/
https://www.tandfonline.com/doi/pdf/10.2144/02324rr04
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reducing the melting temperature (Tm) of the DNA, sulfoxides facilitate more efficient

denaturation and primer annealing, leading to improved amplification of the target sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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